molecular formula C8H10N2O3 B8626458 2-Diazonio-1-methoxy-3-oxohepta-1,6-dien-1-olate CAS No. 62344-19-8

2-Diazonio-1-methoxy-3-oxohepta-1,6-dien-1-olate

Cat. No.: B8626458
CAS No.: 62344-19-8
M. Wt: 182.18 g/mol
InChI Key: MJLVEWMZMFIJJG-UHFFFAOYSA-N
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Description

2-Diazonio-1-methoxy-3-oxohepta-1,6-dien-1-olate is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

62344-19-8

Molecular Formula

C8H10N2O3

Molecular Weight

182.18 g/mol

IUPAC Name

methyl 2-diazo-3-oxohept-6-enoate

InChI

InChI=1S/C8H10N2O3/c1-3-4-5-6(11)7(10-9)8(12)13-2/h3H,1,4-5H2,2H3

InChI Key

MJLVEWMZMFIJJG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=[N+]=[N-])C(=O)CCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of p-toluenesulfonyl azide (592 mg; 3 mmol) in 1 ml of acetonitrile was added at room temperature to a solution of 3-oxo-6-heptenoic acid methyl ester (468 mg; 3 mmol) and triethylamine (306 mg; 3 mmol) in 5 ml of acetonitrile. The mixture was stirred for about 2 hours and the solvent was distilled off under a reduced pressure and the product was dissolved in 50 ml of ether. The solution was washed with a 5% aqueous solution of potassium hydroxide until no color remained in the aqueous phase and was further washed with a saturated aqueous solution of sodium chloride. The ether solution was dried over anhydrous magnesium sulfate and was filtered and condensed under a reduced pressure to obtain 530 mg of 2-diazo-3-oxo-6-heptenoic acid methyl ester as a yellow oily product. The crude product can be purified by distillation under reduced pressure.
Quantity
592 mg
Type
reactant
Reaction Step One
Quantity
468 mg
Type
reactant
Reaction Step One
Quantity
306 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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